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Compound of Interest

Compound Name: TC-SP 14

Cat. No.: B15569248 Get Quote

Technical Support Center: TC-SP 14
Unable to retrieve information on "TC-SP 14".

Our initial searches for "TC-SP 14" did not yield any relevant results for a chemical compound

used in research, scientific, or drug development applications. The search results primarily

point to unrelated products, including a shooter's pack and a thermal edge bond solution.

This suggests that "TC-SP 14" may be an internal laboratory designation, a shorthand, or a

less common name for the compound of interest. To provide you with accurate stability and

long-term storage information, as well as troubleshooting guides and experimental protocols,

we require more specific details about the molecule.

To proceed, please provide one or more of the following:

Full Chemical Name: The systematic name of the compound (e.g., (2R,3S)-2-(4-

methoxyphenyl)-3-((4-methylphenyl)sulfonyloxy)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one).

CAS Number: The unique numerical identifier assigned by the Chemical Abstracts Service.

SMILES String: A line notation for the chemical structure of the molecule.

Any known synonyms or alternative names.
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Once this information is provided, we can conduct a targeted search to gather the necessary

data and generate the comprehensive technical support center content you have requested.

To cite this document: BenchChem. [TC-SP 14 stability and long-term storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569248#tc-sp-14-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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